Cas no 651771-84-5 (L-Proline,L-glutaminyl-L-alanyl-L-cysteinyl-L-arginylglycyl-L-alanyl-L-threonyl-L-leucyl-)

• Product Name: L-Proline,L-glutaminyl-L-alanyl-L-cysteinyl-L-arginylglycyl-L-alanyl-L-threonyl-L-leucyl-
• CAS No: 651771-84-5
• MF: C₃₇H₆₅N₁₃O₁₂S
• MW: 916.056906461716
• CID: 403151
• Update Time: 2024-01-29

L-Proline,L-glutaminyl-L-alanyl-L-cysteinyl-L-arginylglycyl-L-alanyl-L-threonyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-glutaminyl-L-alanyl-L-cysteinyl-L-arginylglycyl-L-alanyl-L-threonyl-L-leucyl-
• L-Proline, L-glutaminyl-L-alanyl-L-cysteinyl-L-arginylglycyl-L-alanyl-L-threonyl-L-leucyl- (9CI)

• Inchi： 1S/C37H65N13O12S/c1-17(2)14-23(35(60)50-13-7-9-25(50)36(61)62)47-34(59)28(20(5)51)49-30(55)18(3)44-27(53)15-43-32(57)22(8-6-12-42-37(40)41)46-33(58)24(16-63)48-29(54)19(4)45-31(56)21(38)10-11-26(39)52/h17-25,28,51,63H,6-16,38H2,1-5H3,(H2,39,52)(H,43,57)(H,44,53)(H,45,56)(H,46,58)(H,47,59)(H,48,54)(H,49,55)(H,61,62)(H4,40,41,42)/t18-,19-,20+,21-,22-,23-,24-,25-,28-/m0/s1
• InChI Key： PYLHJVFPKWFUSS-BTSTUESOSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CS)NC(=O)[C@H](C)NC(=O)[C@H](CCC(N)=O)N

Computed Properties

• Exact Mass: 915.46015

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• PSA: 412.55
• pka: 3.43±0.20(Predicted)